t-Butylaminodimethylsilylchloride

• IUPAC Name: N-[chloro(dimethyl)silyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C6H16ClNSi/c1-6(2,3)8-9(4,5)7/h8H,1-5H3
• InChI Key: CKWOGTUTBSUNSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N[Si](C)(C)Cl
• Molecular Formula: C6H16ClNSi
• DSSTOX Substance ID: DTXSID80458646
• Molecular Weight: 165.73 g/mol
• CAS RN: 60556-33-4

Description

Molecular Structure Analysis

The molecular structure of t-Butylaminodimethylsilylchloride can be represented by the SMILES notation: CC©©NSi©Cl. For a more detailed molecular structure analysis, tools like “What is This?” for rapid and automated solution of small molecule structures can be used.

Safety and Hazards

The safety data sheet for a related compound, tert-Butanol, indicates that it is a highly flammable liquid and vapor, causes serious eye irritation, is harmful if inhaled, and may cause respiratory irritation and drowsiness or dizziness.

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Synthesis routes and methods

Procedure details

Me2SiCl2 (151.50 g, 1.17 moles) was stirred in pentane (2 L) as N(C2H5)3 (119.62 g, 1.18 moles) was added slowly. t-Butylamine (85.85 g, 1.17 moles) in pentane (100 mL) was then added dropwise and the reaction allowed to stir at room temperature for 16 hours. After the reaction period the mixture was filtered and concentrated to 600 mL at which time more salts began to precipitate. The mixture was then refiltered and concentrated to 250 mL and then transferred to a 250 mL roundbottom flask equipped with a microdistillation apparatus and a thermometer. Distillation was performed until the reflux temperature reached 50° C. The clear, colorless liquid remaining was then determined to be pure by NMR and the yield to be essentially quantitative.